Cas no 38167-72-5 (1-(2,6-diethylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione)

1-(2,6-diethylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione Properties

Names and Identifiers

• N-(2,6-Diethylphenyl)maleimide
• 1-(2,6-Diethylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
• 1-(2,6-diethylphenyl)pyrrole-2,5-dione
• Cyto10H11
• Maybridge1_007020
• AKOS000249446
• HMS561H02
• NSC-176372
• 1-(2,6-diethylphenyl)-1H-pyrrole-2,5-dione
• 38167-72-5
• EN300-227742
• SCHEMBL331144
• CHEMBL4546302
• DTXSID80306436
• E79209
• AS-65640
• CS-0296532
• A824032
• FT-0605495
• LNOKVKHZEYOLIQ-UHFFFAOYSA-N
• 1H-Pyrrole-2, 1-(2,6-diethylphenyl)-
• NSC176372
• MFCD00173826
• STK301769
• DB-049242
• +Expand

• MDL： MFCD00173826
• InChIKey： LNOKVKHZEYOLIQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H15NO2/c1-3-10-6-5-7-11(4-2)14(10)15-12(16)8-9-13(15)17/h5-9H,3-4H2,1-2H3
• SMILES： O=C(N1C2=C(CC)C=CC=C2CC)C=CC1=O

Computed Properties

• Exact Mass: 229.11000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 229.11
• Heavy Atom Count: 17
• Complexity: 318
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 37.4A^2

Experimental Properties

• LogP: 2.30580
• PSA: 37.38000
• Refractive Index: 1.582
• Boiling Point: 354.2°Cat760mmHg
• Flash Point: 151.2°C
• Color/Form: crystal
• Solubility: Not determined
• Density: 1.17

1-(2,6-diethylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione Security Information

• Safety Term：S26;S36/37/39
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R20/21/22; R36/37/38
• Dangerous goods sign： Xn
• Risk Phrases： 36/37/38

1-(2,6-diethylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione Customs Data

• HS CODE：2925190090
• Customs Data：

  China Customs Code:

  2925190090

  Overview:

  2925190090 Other imides and their derivative salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2925190090 other imides and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%